CIS-Resveratrol

Chinese Name

顺式白藜芦醇

English Name

CIS-Resveratrol

标识符

CAS No.

61434-67-1

Molecular Formula

C14H12O3

Molecular Weight

228.2470

Compound details reference Kuujia Chemical Encyclopedia: 61434-67-1

Druglikeness Data

78 parameters, 11 categories · Click card to view detailed data

74%

58/78 druglikeness.fields

druglikeness.dataCompleteness

druglikeness.filled58

druglikeness.missing20

druglikeness.gapCategories

Solubility 0%Metabolic Stability 0%Absorption 33%

druglikeness.suggestPriority

Showing all 11 categories

228.2400

druglikeness.valid

TPSA

60.6900

druglikeness.valid

pKa_acidic

8.5000

druglikeness.valid

pKa_basic

LogP

3.1000

druglikeness.valid

LogD

2.9500

druglikeness.valid

HBA

druglikeness.valid

water_solubility

0.0300

druglikeness.valid

gastric_fluid_solubility

intestinal_fluid_solubility

solubility_ph_2

solubility_ph_7_4

Caco2_permeability

MDCK_permeability

BBB_permeability

Low

druglikeness.valid

corneal_permeability

HIA

High

druglikeness.valid

bioavailability

PPB

90.0000

druglikeness.valid

tissue_distribution

blood_brain_barrier

Low

druglikeness.valid

placental_barrier

milk_secretion

liver_microsome_stability

plasma_stability

half_life

CYP1A2_substrate

druglikeness.valid

CYP1A2_inhibitor

Yes

druglikeness.valid

CYP2C9_substrate

druglikeness.valid

CYP2C9_inhibitor

Yes

druglikeness.valid

CYP2C19_substrate

druglikeness.valid

CYP2C19_inhibitor

Yes

druglikeness.valid

CYP2D6_substrate

druglikeness.valid

CYP2D6_inhibitor

Yes

druglikeness.valid

CYP3A4_substrate

druglikeness.valid

CYP3A4_inhibitor

Yes

druglikeness.valid

UGT1A1_substrate

Yes

druglikeness.valid

UGT1A3_substrate

Yes

druglikeness.valid

UGT1A4_substrate

druglikeness.valid

UGT1A6_substrate

Yes

druglikeness.valid

UGT1A9_substrate

Yes

druglikeness.valid

Ames_test

druglikeness.valid

micronucleus_test

druglikeness.valid

chromosomal_aberration

druglikeness.valid

DNA_damage

druglikeness.valid

carcinogenicity

druglikeness.valid

LD50_oral

2000.0000

druglikeness.valid

LD50_iv

hepatotoxicity

druglikeness.valid

cardiotoxicity

druglikeness.valid

nephrotoxicity

druglikeness.valid

neurotoxicity

druglikeness.valid

hERG_inhibition

druglikeness.valid

Pgp_substrate

druglikeness.valid

Pgp_inhibitor

Yes

druglikeness.valid

BCRP_substrate

druglikeness.valid

BCRP_inhibitor

Yes

druglikeness.valid

OATP1B1_substrate

druglikeness.valid

OATP1B1_inhibitor

Yes

druglikeness.valid

OATP1B3_substrate

druglikeness.valid

OATP1B3_inhibitor

Yes

druglikeness.valid

drug_induced_liver_injury

druglikeness.valid

QT_prolongation

druglikeness.valid

skin_sensitization

druglikeness.valid

respiratory_toxicity

druglikeness.valid

reproductive_toxicity

druglikeness.valid

Peff

Syn_Accessibility

MRTD

Skin_Sens

druglikeness.valid

Resp_Sens

druglikeness.valid

Photo_tox

druglikeness.valid

Ser_ALK

Ser_GGT

Ser_LDH

Ser_AST

Ser_ALT

druglikeness.quickNavigation

Related Diseases

阿尔茨海默病

Alzheimer's Disease

Corresponding Targets:

AMPK (PRKAA1)MCL1 (MCL1)BCL2 (BCL2)

非酒精性脂肪性肝病

Non-alcoholic fatty liver disease

Corresponding Targets:

AMPK (PRKAA1)[object (N/A)RARA (RARA)

年龄相关性黄斑变性

Age-related macular degeneration

Corresponding Targets:

BCL2 (BCL2)NFE2L2 (NFE2L2)HIF1A (HIF1A)

骨关节炎

Osteoarthritis

Corresponding Targets:

AMPK (PRKAA1)BCL2 (BCL2)[object (N/A)

特应性皮炎

Atopic dermatitis

Corresponding Targets:

TLR4 (TLR4)TRPV1 (TRPV1)RELA (RELA)

Plant Sources

No plant sources

CIS-Resveratrol

Chinese Name

English Name

标识符

Druglikeness Data

Basic Properties

Solubility

Absorption

Distribution

Metabolic Stability

CYP Metabolism

UGT Metabolism

Genotoxicity

Toxicity Assessment

Transporters

Risk Assessment

相关化合物

CIS-Resveratrol

Chinese Name

English Name

标识符

Druglikeness Data

Basic PropertiesMolecular weight, TPSA, LogP, etc.86%6/7 druglikeness.fields

Basic Properties

SolubilityWater solubility, gastric/intestinal solubility20%1/5 druglikeness.fields

Solubility

AbsorptionCaco-2, BBB, corneal permeability33%2/6 druglikeness.fields

Absorption

DistributionPlasma protein binding, volume of distribution33%2/6 druglikeness.fields

Distribution

Metabolic StabilityLiver microsomal, plasma stability0%0/3 druglikeness.fields

Metabolic Stability

CYP MetabolismCYP1A2/2C9/2C19/2D6/3A4100%10/10 druglikeness.fields

CYP Metabolism

UGT MetabolismUGT-catalyzed metabolism100%5/5 druglikeness.fields

UGT Metabolism

GenotoxicityAmes, chromosomal aberration100%5/5 druglikeness.fields

Genotoxicity

Toxicity AssessmentCardiac, hepatic, renal toxicity86%6/7 druglikeness.fields

Toxicity Assessment

TransportersP-gp, BCRP, OATP, etc.100%8/8 druglikeness.fields

Transporters

Risk AssessmentPAINS, Brenk, Lipinski50%8/16 druglikeness.fields

Risk Assessment

相关化合物